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Compound of Interest

(2-Chloro-6-methoxypyridin-4-
Compound Name:

YL)methanamine
CAS No.: 1256788-06-3
Cat. No.: B2701887

Get Quote

Chemical Identity & Mechanistic Hazard Profiling

(2-Chloro-6-methoxypyridin-4-yl)methanamine (CAS: 1256788-06-3) is a highly specialized
organic building block frequently utilized in the synthesis of advanced therapeutics, including
imidazo[1,2-a]pyridine antitubercular agents[1] and novel [2].

While its reactivity makes it invaluable for reductive aminations and cross-coupling reactions,
these same physicochemical properties render it highly hazardous. The compound is classified
as a (UN 2811)[3].

The Causality of Toxicity (The "Why")

The severe toxicity profile (H301, H311, H331) is driven by the synergistic effects of its
structural moieties:

e The Primary Methanamine Group: Acts as a strong nucleophile and local irritant. It is capable
of rapid covalent binding with biological macromolecules upon contact.
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e The Halogenated Pyridine Core: The addition of the chloro and methoxy groups significantly
increases the molecule's lipophilicity. This allows the compound to bypass the stratum
corneum (skin barrier) and alveolar epithelium with extreme efficiency, translating localized
dermal or inhalation exposure into rapid systemic toxicity.

Specification | GHS

Parameter . Operational Implication
Classification

Verify batch SDS prior to
handling.

CAS Number 1256788-06-3

Requires strict chain-of-
UN Number & Class UN 2811, Class 6.1 custody and specialized toxic

waste disposal.

Must be stored in a
N temperature-controlled,
Storage Conditions 2-8°C, Dark, Inert Atmosphere _
argon/nitrogen-purged

desiccator.

Absolute prohibition of
H301 Toxic if swallowed food/drink; requires strict glove

hygiene.

o ] ) Mandates high-barrier dermal
H311 Toxic in contact with skin ] )
protection (no exposed skin).

Must be handled exclusively
H331 Toxic if inhaled within a Class Il Type B2 BSC

or Glovebox.

(Data derived from manufacturer[3])

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, PPE selection must account for both the
lipophilicity of the pyridine core and the volatility of the amine.
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» Dermal Protection (Hands): Standard latex or thin nitrile gloves are insufficient due to the
compound's lipophilicity, which can cause rapid permeation.

o Requirement: Double-gloving. Inner glove: 4-mil Nitrile. Outer glove: 8-mil Butyl rubber or
extended-cuff heavy-duty Nitrile.

o Self-Validation: Inspect outer gloves for micro-tears using the pneumatic inflation method
prior to donning.

o Respiratory Protection: Due to the H331 (Toxic if inhaled) hazard, ambient benchtop
handling is strictly prohibited[3].

o Requirement: Handling must occur in a certified analytical Glovebox or a Class Il Type B2
Biological Safety Cabinet (BSC) that exhausts 100% of air to the outside. If a BSC is
unavailable, a Powered Air-Purifying Respirator (PAPR) with combination organic
vapor/HEPA cartridges is mandatory.

e Ocular/Facial Protection:

o Requirement: Indirect-vented chemical splash goggles paired with a full-face shield.
Standard safety glasses are inadequate against potential micro-splashes during solvent
addition.

e Body Protection:

o Requirement: Disposable, fluid-resistant Tyvek® lab coat over standard cotton lab attire,
ensuring cuffs are securely taped or tucked under the outer gloves.

Operational Workflow: Safe Weighing and Transfer

Because the compound requires storage at 2-8°C under an inert atmosphere[3], the handling
protocol must prevent both operator exposure and chemical degradation (oxidation/hydrolysis).

Step-by-Step Methodology:

o Thermal Equilibration: Remove the sealed secondary container from the 2-8°C refrigerator.
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o Causality: You must allow the container to equilibrate to room temperature for 30 minutes
before opening. Opening a cold vial in ambient air causes immediate atmospheric
moisture condensation, degrading the methanamine to unwanted byproducts and
increasing the risk of hazardous pressure buildup.

» Environment Preparation: Purge the analytical glovebox with Argon until Oz levels are <1
ppm. Transfer the equilibrated vial, an anti-static weighing boat, and a micro-spatula into the
antechamber and cycle the vacuum/argon three times.

e Weighing: Inside the glovebox, carefully unseal the vial. Weigh the required mass for your
specific workflow (e.g., reductive amination[2]). Self-Validation: Verify the balance draft shield
is fully closed to prevent micro-aerosolization of the toxic powder.

e Solubilization: To minimize aerosolization risks during transport out of the glovebox, dissolve
the solid in your reaction solvent (e.g., anhydrous methanol or dichloromethane) inside the
glovebox.

e Sealing and Transfer: Transfer the solubilized reagent into a Schlenk flask or a septum-
sealed vial. Secure the septum with Parafilm or copper wire before removing it from the inert
atmosphere.

o Decontamination: Wipe down the glovebox balance and spatulas with a solvent-dampened
wipe (e.g., 10% bleach solution followed by isopropanol) to neutralize residual amine.

Workflow Visualization
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Figure 1: Operating workflow and exposure response for handling CAS 1256788-06-3.
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Spill Response & Disposal Plan
In the event of a breach in the self-validating system, immediate and methodical action is
required.

Step-by-Step Spill Containment (Solid or Solution):

o Evacuate & Isolate: Immediately evacuate personnel from the immediate vicinity. Do not
attempt cleanup without the Class 6.1 PPE Matrix described above.

o Ventilation: Ensure the laboratory exhaust systems are functioning at maximum capacity.

o Containment (Liquid Spill): If the compound is in solution, surround the spill with a
compatible chemical absorbent (e.g., vermiculite or a commercial universal spill pad).
Causality: Do not use combustible materials like sawdust, as amines can react
exothermically.

o Containment (Solid Spill): Lightly mist the solid with water or a compatible high-boiling
solvent to prevent dust aerosolization (mitigating the H331 hazard).

¢ Collection: Use non-sparking plastic tools to scoop the absorbed material or wetted solid into
a heavy-duty, sealable polyethylene bag.

o Surface Decontamination: Wash the spill area with a dilute acidic solution (e.g., 5% acetic
acid). Causality: The acid protonates the residual methanamine, rendering it water-soluble
and non-volatile, followed by a thorough water rinse.

Disposal Plan:

» All collected spill debris, contaminated PPE (including outer gloves and Tyvek suits), and
reaction byproducts must be placed in a rigid, leak-proof container.

o Label explicitly as "Hazardous Waste: UN 2811, Toxic Solid, Organic, N.O.S. (Contains (2-
Chloro-6-methoxypyridin-4-yl)methanamine), Class 6.1".

o Store in a designated, secure hazardous waste accumulation area until pickup by a certified
environmental disposal contractor. Never discharge into the municipal sewer system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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